8-Bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine
Overview
Description
“8-Bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine” is an organic chemical synthesis intermediate . It has a molecular weight of 276.5 and a molecular formula of C7H3BrClN3O2 .
Molecular Structure Analysis
The InChI code for “8-Bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine” is 1S/C7H3BrClN3O2/c8-5-1-4(9)3-11-6(12(13)14)2-10-7(5)11/h1-3H . This code provides a standard way to encode the molecular structure using text strings and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“8-Bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine” has a molecular weight of 276.5 and a molecular formula of C7H3BrClN3O2 . More detailed physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.Scientific Research Applications
Synthesis of 3-Nitroimidazo[1,2-a]pyridine Derivatives
8-Bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine has been studied for its reactivity under SRN1 reaction conditions. Vanelle et al. (2008) demonstrated that this compound reacts with various nucleophiles, leading to diverse derivatives, indicating its potential as a versatile intermediate in organic synthesis (Vanelle, Szabo, & Crozet, 2008).
Development of Tricyclic Pyridinones
Castera-Ducros et al. (2006) synthesized tricyclic pyridinones from 6-bromo-2-chloromethyl-3-nitroimidazo[1,2-a]pyridine. This process involved Suzuki-Miyaura cross-coupling as a key step, showcasing the compound's utility in constructing complex molecular structures (Castera-Ducros, Crozet, & Vanelle, 2006).
Functionalizing 2-chloro-3-nitroimidazo[1,2-a]pyridine
Bazin et al. (2013) explored various strategies for functionalizing 2-chloro-3-nitroimidazo[1,2-a]pyridine, leading to the synthesis of arylated compounds and derivatives like amides and anilines. This study highlighted the importance of the nitro group in facilitating chlorine displacement, further expanding the structural diversity of imidazo[1,2-a]pyridine-based products (Bazin, Marhadour, Tonnerre, & Marchand, 2013).
Potential as Antitrypanosomatid Molecules
Fersing et al. (2018) investigated 8-Aryl-6-chloro-3-nitro-2-(phenylsulfonylmethyl)imidazo[1,2-a]pyridines for their antitrypanosomatid properties. Their study identified several compounds with significant activity against parasites like L. infantum and T. brucei brucei, demonstrating the compound's potential in medicinal chemistry (Fersing et al., 2018).
Creation of Pyrrolo-Imidazo[1,2-a]pyridine Scaffolds
Zhang et al. (2019) developed a strategy for constructing 3-phenyl-1H-pyrrolo-imidazo[1,2-a]pyridine scaffolds. Their method provided rapid access to new libraries of compounds, demonstrating the versatility of 2-chloro-3-nitroimidazo[1,2-a]pyridine in diversity-oriented synthesis (Zhang, El Bouakher, Lévaique, et al., 2019).
Safety And Hazards
properties
IUPAC Name |
8-bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClN3O2/c8-5-1-4(9)3-11-6(12(13)14)2-10-7(5)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUNOBPZRFNJWHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NC=C(N2C=C1Cl)[N+](=O)[O-])Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70674792 | |
Record name | 8-Bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70674792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine | |
CAS RN |
1072944-56-9 | |
Record name | 8-Bromo-6-chloro-3-nitroimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70674792 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.